Cas no 303138-85-4 (1-(2-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine
• CAS No: 303138-85-4
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 3067107
• PubChem ID: 1087315
• Update Time: 2025-04-21

1-(2-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine
• Z45508334
• CHEMBL1455671
• HMS2827P14
• AKOS000670824
• F0808-2215
• Oprea1_802311
• 1-(2-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)piperazine
• MLS001210697
• SMR000514828
• HMS1919N19
• 303138-85-4
• CCG-19297
• AG-690/11634590
• STK072194
• 1-(4-METHOXYBENZENESULFONYL)-4-(2-METHOXYPHENYL)PIPERAZINE
• SR-01000477989
• 1-(4-Methoxy-benzenesulfonyl)-4-(2-methoxy-phenyl)-piperazine
• NCGC00142034-01
• SR-01000477989-1
• 1-(2-methoxyphenyl)-4-(4-methoxyphenyl)sulfonylpiperazine
• Oprea1_624600

• Inchi： 1S/C18H22N2O4S/c1-23-15-7-9-16(10-8-15)25(21,22)20-13-11-19(12-14-20)17-5-3-4-6-18(17)24-2/h3-10H,11-14H2,1-2H3
• InChI Key： SNRPCELEJVOXCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 362.13002836Da
• Monoisotopic Mass: 362.13002836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.5Ų